molecular formula C12H24N2S B8370157 1-Butyl-3-cycloheptylthiourea

1-Butyl-3-cycloheptylthiourea

Cat. No. B8370157
M. Wt: 228.40 g/mol
InChI Key: GOZKQBXKOSYFPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Butyl-3-cycloheptylthiourea is a useful research compound. Its molecular formula is C12H24N2S and its molecular weight is 228.40 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Butyl-3-cycloheptylthiourea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Butyl-3-cycloheptylthiourea including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Butyl-3-cycloheptylthiourea

Molecular Formula

C12H24N2S

Molecular Weight

228.40 g/mol

IUPAC Name

1-butyl-3-cycloheptylthiourea

InChI

InChI=1S/C12H24N2S/c1-2-3-10-13-12(15)14-11-8-6-4-5-7-9-11/h11H,2-10H2,1H3,(H2,13,14,15)

InChI Key

GOZKQBXKOSYFPZ-UHFFFAOYSA-N

Canonical SMILES

CCCCNC(=S)NC1CCCCCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution prepared by dissolving 1-isothiocyanatobutane (3.0 ml, 26.0 mmol) in dichloromethane (5 ml) was slowly added to a solution prepared by dissolving 1-cycloheptylamine (3.3 ml, 26.0 mmol) in dichloromethane (20 ml) at 0° C. for 15 minutes. Triethylamine (7.3 ml, 52.1 mmol) was added to the mixed reaction solution and stirred at room temperature for 2 hours. After confirming completion of the reaction, distilled water (10 ml) was added to the reaction solution, and 1N of an HCl aqueous solution was added to neutralize. After separating an organic layer, a aqueous layer was extracted over dichloromethane (3×20 ml), and the organic layer was dried on sodium sulfate anhydrous, filtered and concentrated. The concentrated organic layer was purified by flash column chromatography (hexane:ethylacetate=3:1), thereby obtaining a target compound as a yellow liquid (4.1 g, 68%). The compound was used in the subsequent reaction.
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
3.3 mL
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
7.3 mL
Type
reactant
Reaction Step Three
Yield
68%

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